Cas no 89981-54-4 (Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-)

Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- structure
89981-54-4 structure
Product Name:Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-
CAS No:89981-54-4
MF:C8H9ClN6
MW:224.650258779526
CID:734324
PubChem ID:350774
Update Time:2025-04-19

Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-
    • 2-chloro-4-N,8-N-dimethylpyrimido[5,4-d]pyrimidine-4,8-diamine
    • NSC-515652
    • SCHEMBL7939938
    • DTXSID70325671
    • NSC515652
    • 2-Chloro-N~4~,N~8~-dimethylpyrimido[5,4-d]pyrimidine-4,8-diamine
    • 89981-54-4
    • Inchi: 1S/C8H9ClN6/c1-10-6-5-4(12-3-13-6)7(11-2)15-8(9)14-5/h3H,1-2H3,(H,10,12,13)(H,11,14,15)
    • InChI Key: ANDZKJYNUCGNOM-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=C2C(C(=NC=N2)NC)=N1)NC

Computed Properties

  • Exact Mass: 224.0577220g/mol
  • Monoisotopic Mass: 224.0577220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.6Ų
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